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Compound of Interest

Compound Name: 2-Cyclohexylacetamide

Cat. No.: B1347066 Get Quote

Technical Guide: 2-Cyclohexylacetamide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a concise overview of the available chemical and physical data

for 2-Cyclohexylacetamide (CAS Number: 1503-87-3). The document is intended for

researchers, scientists, and professionals in drug development who require accurate,

foundational information on this compound. All quantitative data is summarized for clarity. At

present, detailed experimental protocols, biological activity, and specific applications in drug

development for 2-Cyclohexylacetamide are not extensively documented in publicly

accessible scientific literature.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-Cyclohexylacetamide is

presented in the table below. This data has been compiled from various chemical supplier

databases.
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Property Value Source

CAS Number 1503-87-3 [1][2]

Molecular Formula C₈H₁₅NO [1][2]

Molecular Weight 141.21 g/mol [1][2]

Synonyms Cyclohexaneacetamide [1][2]

Synthesis and Manufacturing
Detailed, peer-reviewed experimental protocols for the synthesis of 2-Cyclohexylacetamide
are not readily available. Commercial suppliers list the compound as available for purchase,

indicating that established synthesis routes exist.[1][2] General synthetic methods for similar

acetamide compounds often involve the acylation of a corresponding amine.

Biological Activity and Drug Development
Applications
Currently, there is a notable lack of published research detailing the biological activity, signaling

pathways, or specific applications of 2-Cyclohexylacetamide in drug development. While

related compounds containing the cyclohexyl or acetamide moiety are subjects of biological

and medicinal chemistry research, this specific molecule's role has not been elucidated in the

available literature. For instance, N-cyclohexylacetamide (CAS 1124-53-4), a structural isomer,

has been investigated for potential antimicrobial and enzyme inhibition activities. However, it is

crucial to note that these findings cannot be directly extrapolated to 2-Cyclohexylacetamide.

Experimental Protocols
A search of scientific databases and literature did not yield specific, detailed experimental

protocols for the use of 2-Cyclohexylacetamide in biological or pharmacological assays.

Signaling Pathways and Logical Relationships
Due to the absence of research on the biological effects of 2-Cyclohexylacetamide, there are

no described signaling pathways or established logical relationships to visualize.
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Conclusion
2-Cyclohexylacetamide is a defined chemical entity with established physical properties.

However, its biological significance and potential applications within the fields of pharmacology

and drug development remain unexplored in the current body of scientific literature. This

presents an opportunity for novel research to investigate the bioactivity of this compound.

Researchers interested in this molecule would need to undertake foundational studies to

determine its pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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